Cas no 2089245-48-5 (rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine)

• Product Name: rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine
• CAS No: 2089245-48-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5254205
• Update Time: 2025-06-08

rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine Chemical and Physical Properties

Names and Identifiers

• rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine

• Inchi： 1S/C8H15NO/c9-7-3-1-4-8(7)5-2-6-10-8/h7H,1-6,9H2/t7-,8+/m1/s1
• InChI Key： NLUJOWHCPACBPT-SFYZADRCSA-N
• SMILES： O1[C@@]2(CCC[C@H]2N)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine

Professional Introduction to rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine (CAS No. 2089245-48-5)

Rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine is a bioactive compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This spirocyclic amine derivative, characterized by its oxaspiro[4.4]nonane core, exhibits promising potential in various biological assays, making it a subject of intense study in medicinal chemistry and drug development.

The chemical structure of rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine consists of a spirocyclic framework formed by the intersection of an oxygen-containing heterocycle with a nine-carbon alkane chain. This intricate arrangement contributes to its distinct stereochemistry, with the (5R,6S) configuration being particularly noteworthy for its biological activity. The presence of an amine functional group at the 6-position further enhances its reactivity and potential for further derivatization, opening avenues for the development of novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient preparation of rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine, allowing researchers to explore its pharmacological properties in greater detail. Studies have demonstrated that this compound exhibits notable neuroprotective effects, making it a candidate for investigating potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The spirocyclic core is believed to contribute to its ability to cross the blood-brain barrier, a critical factor for effective central nervous system therapies.

Moreover, rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine has shown anti-inflammatory and analgesic properties in preclinical models. Its mechanism of action appears to involve modulation of key inflammatory pathways, including the release of pro-inflammatory cytokines and the activation of pain signaling pathways. These findings suggest that this compound could be developed into a novel therapeutic agent for conditions characterized by chronic inflammation and pain.

In vitro studies have also highlighted the antioxidant activity of rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine, demonstrating its ability to scavenge reactive oxygen species and protect cells from oxidative damage. This property is particularly relevant in the context of aging and age-related diseases, where oxidative stress plays a significant role in cellular dysfunction and tissue damage.

The synthesis of rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced techniques such as chiral resolution and asymmetric synthesis have been employed to achieve high enantiomeric purity, which is essential for evaluating its biological activity accurately. The development of efficient synthetic routes has not only facilitated research but also paved the way for large-scale production, making it more accessible for further investigation.

Current research is focused on exploring the potential applications of rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine in clinical settings. Phase I clinical trials are underway to assess its safety profile and pharmacokinetic properties in human subjects. Preliminary results are promising, indicating that the compound is well-tolerated at therapeutic doses and exhibits favorable bioavailability.

The structural versatility of rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine also makes it an attractive scaffold for drug design. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and develop derivatives with enhanced potency and selectivity. This approach aligns with the growing trend toward structure-based drug design, where computational modeling and high-throughput screening are used to identify optimal molecular structures.

In conclusion, rac-(5R,6S)-1-oxaspiro[4.4]nonan-6-amine is a highly promising compound with diverse biological activities that make it a valuable asset in pharmaceutical research. Its unique structural features, combined with its demonstrated efficacy in preclinical studies, position it as a strong candidate for further development into novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in addressing unmet medical needs.